- Direct Conversion of Sugarcane Bagasse into an Injection-Moldable Cellulose-Based Thermoplastic via Homogeneous Esterification with Mixed Acyl GroupsACS Sustainable Chemistry & Engineering (2021, ACS Sustainable Chemistry & Engineering (2021), 9(17), 5933-5941, 9(17), 5933-5941,
Cas no 9004-34-6 (Cellulose)
cellulose(cellulose)Is a macromolecular polysaccharide composed of glucose.Insoluble in water and general organic solvents.Is a major component of plant cell walls.Cellulose is the most widely distributed in nature\The most abundant polysaccharide,Of the carbon content of the plant kingdom50%more than.The cellulose content of cotton is close to100%,It is the purest natural source of cellulose.In general wood,Cellulose accounted for40To50%,also10To30%Of hemicellulose and20To30%Lignin of.
Cellulose is the main structural component of plant cell walls,Usually with hemicellulose\Pectin and lignin are combined together,The combination mode and degree have a great impact on the texture of plant derived food.The changes in texture of plants during ripening and post ripening are caused by changes in pectin substances.Cellulase does not exist in human digestive tract,Cellulose is an important dietary fiber.Most widely distributed in nature\The most abundant polysaccharide.
Cellulose is the main structural component of plant cell walls,Usually with hemicellulose\Pectin and lignin are combined together,The combination mode and degree have a great impact on the texture of plant derived food.The changes in texture of plants during ripening and post ripening are caused by changes in pectin substances.Cellulase does not exist in human digestive tract,Cellulose is an important dietary fiber.Most widely distributed in nature\The most abundant polysaccharide.
Cellulose structure
Cellulose Properties
Names and Identifiers
-
- Microcrystalline Cellulose
- alpha-Cellulose
- AVICEL PH
- AVICEL PH 101(R)
- AVICEL PH 102
- AVICEL PH 105(R)
- AVICEL(R)
- ''AVICEL(R)''
- AVICEL SF
- AVIRIN
- α-Cellulose
- a-Cellulose
- Cellulose
- (1->4)-beta-D-glucan
- Cellulose microcrystalline
- Cellulose Microcrystalline, average particle size 50áM
- Cellulose microcrystalline, average particle size 50μm
- MCC
- Microcrystalline Cellulose (AS)
- 微晶纤维素
- DEAE-CELLULOSE
- Diethylaminoethyl cellulose
- Cellulose, 2-(diethylamino)ethyl ether
- Cellulosepulver
- DEAE-Sephacel(R)
- Diethylaminoethyl-Sephacel(R)
- SBB058705
- M158
- (5S,2R,3R,4R,6R)-5-[(2S,4S,5S,3R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)(2H-3,4 ,5,6-tetrahydropyran-2-yloxy)]-6-(hydroxymethyl)
- AKOS015895024
- EN300-381040
- (5S)-6-(hydroxymethyl)-5-{[(2S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxane-2,3,4-triol
- Express-Ion(TM) exchanger?? D free base, 60-130 mum
- CHEBI:156274
- 9004-34-6
- (6S)-2-(HYDROXYMETHYL)-6-{[(3S)-4,5,6-TRIHYDROXY-2-(HYDROXYMETHYL)OXAN-3-YL]OXY}OXANE-3,4,5-TRIOL
- Diethylaminoethyl-Sephacel(R), aqueous ethanol suspension, 40-160 mum (wet), exclusion limit ~1,000,000 Da
- (6S)-2-(hydroxymethyl)-6-[(3S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
- FT-0624878
- Epimaltose, Min.
- FT-0670942
- 69-79-4
- FT-0697032
- NS00004589
- maltose
- 4-o-(a-d-galactopyranosyl)-d-glucopyranose
- .beta.-Cellobiose
- FT-0625411
- 4-O- beta -D-Mannopyranosyl-D-glucopyranoside
- SCHEMBL684118
- FT-0619322
- FT-0625540
- .EC.-Cellobiose
- FT-0619323
- 13360-52-6
- 4-O-beta-D-Galactopyranosyl-alpha-D-glucopyranose; alpha-D-Lactose; alpha-Lactose
- D-Glucose, 4-O-.beta.-D-glucopyranosyl-
- 27452-49-9
- SCHEMBL21511124
- FT-0625541
- FT-0689214
- 2-(hydroxymethyl)-6-{[4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}oxane-3,4,5-triol
- .beta.-D-Glucopyranose, 4-O-.beta.-D-glucopyranosyl-
- FT-0622905
- NSC-2559
- SCHEMBL24202679
- D-Cellobiose
- .beta.-D-Lactose
- Lactose, .beta.-
- SCHEMBL20276017
- .alpha.-D-Glucopyranose, 4-O-.beta.-D-galactopyranosyl-
- 4-O-.beta.-D-Galactopyranosyl-.beta.-D-glucopyranose
- Lactose, alpha-
- 528-50-7
- 4-O-B-D-MANNOPYRANOSYL-D-GLUCOPYRANOSIDE
- Cellobiose, .beta.-
- 56907-30-3
- SY009486
- GUBGYTABKSRVRQ-UHFFFAOYSA-N
- .beta.-D-Glucopyranose, 4-O-.beta.-D-galactopyranosyl-
- 2-(hydroxymethyl)-6-[4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
- EN300-719072
- 4E82838F-6188-429E-B7BF-E9E27F9F648E
- AKOS015896855
- NSC2559
- cellobiose
- 9005-84-9
- FT-0624351
- 28072-80-2
- 4-BETA-GALACTOBIOSE
- D-(+)-Cellobiose
- .beta.-Maltose monohydrate
- SCHEMBL23708014
- EC-D-Glucopyranose, 4-O-EC-D-glucopyranosyl-
- Carboxylated cellulose nanofibers
- Sigmacell Cellulose
- Cellulose DEAE
- inverted exclamation markU25
- (6S)-2-(hydroxymethyl)-6-((3S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxyoxane-3,4,5-triol
- Cellulose, 2(diethylamino)ethyl ether
- (6s)-2-(hydroxymethyl)-6-(((3s)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxy)oxane-3,4,5-triol
- (5S)-6-(hydroxymethyl)-5-(((2S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)oxane-2,3,4-triol
- 2(Diethylamino)ethyl cellulose
- Im
- A-Cellulose
- CELLULOSE, DIETHYLAMINOETHYL
- Diethylaminoethyl-cellulose
- +Expand
-
- MFCD00081512
- GUBGYTABKSRVRQ-WFVLMXAXSA-N
- 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3?,4?,5?,6?,7?,8?,9?,10-,11?,12+/m1/s1
- O([C@@]1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@]1([H])C([H])(C([H])([H])O[H])OC([H])(C([H])(C1([H])O[H])O[H])O[H]
Computed Properties
- 162.05000
- 8
- 11
- 4
- 336.123583
- 23
- 382
- 0
- 6
- 4
- 0
- 0
- 1
- -4.7
- nothing
- 0
- 190
Experimental Properties
- 0.00000
- 0.00000
- 14,1965
- n20/D 1.504
- Insoluble
- 410.8±45.0 °C at 760 mmHg
- 260-270
- 164 °C
- insoluble
- It is white or gray white fine crystalline powder, odorless and tasteless.
- 5-7.5 (100g/l, H2O, 20℃)(slurry)
- Stable. Combustible. Incompatible with strong oxidizing agents.
- Insoluble in water, dilute acid, dilute alkali and most organic solvents. Slightly soluble in sodium hydroxide solution and hot sodium casein solution
- Sensitive to humidity
- 1.5 g/cm3 (20℃)
Cellulose Security Information
- FJ5691460
- 3
- S24/25
- R37
- Xi
- NONH for all modes of transport
- H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- P264+P280+P305+P351+P338+P337+P313
- 2-8°C
- R37: respiratory tract irritation.
- warning
- Yes
- 3
Cellulose Customs Data
- 3912900000
-
China Customs Code:
3912900000
Cellulose Price
Cellulose Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Triethylamine Solvents: Dichloromethane ; 0 °C; 22 h, rt
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: 1,4-Dioxane ; rt; 15 h, reflux
Reference
- Homogeneous acylation of Cellulose diacetate: Towards bioplastics with tuneable thermal and water transport propertiesCarbohydrate Polymers (2019, Carbohydrate Polymers (2019), 206, 674-684, 206, 674-684,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Lithium chloride Solvents: Dimethylacetamide ; overnight, rt; 1 h, 100 °C
1.2 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylacetamide ; 100 °C; 6 h, 100 °C
1.2 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylacetamide ; 100 °C; 6 h, 100 °C
Reference
- Long/Short Chain Mixed Cellulose Esters: Effects of Long Acyl Chain Structures on Mechanical and Thermal PropertiesACS Sustainable Chemistry & Engineering (2017, ACS Sustainable Chemistry & Engineering (2017), 5(2), 1485-1493, 5(2), 1485-1493,
Synthetic Circuit 4
Reaction Conditions
1.1 Solvents: 1-Butyl-3-methylimidazolium chloride ; 2 h, rt
Reference
- Preparation of cellulose stearate and cellulose acetate stearate in 1-butyl-3-methylimidazolium chlorideKey Engineering Materials (2013, Key Engineering Materials (2013), 559, 105-110, 7 pp., 105-110, 7 pp.,
Synthetic Circuit 5
Reaction Conditions
1.1 1 h, 100 °C
2.1 Reagents: Lithium chloride Solvents: Dimethylacetamide ; overnight, rt; 1 h, 100 °C
2.2 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylacetamide ; 100 °C; 6 h, 100 °C
2.1 Reagents: Lithium chloride Solvents: Dimethylacetamide ; overnight, rt; 1 h, 100 °C
2.2 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylacetamide ; 100 °C; 6 h, 100 °C
Reference
- Long/Short Chain Mixed Cellulose Esters: Effects of Long Acyl Chain Structures on Mechanical and Thermal PropertiesACS Sustainable Chemistry & Engineering (2017, ACS Sustainable Chemistry & Engineering (2017), 5(2), 1485-1493, 5(2), 1485-1493,
Synthetic Circuit 6
Reaction Conditions
1.1 Catalysts: Stannous octoate Solvents: 1-Butyl-3-methylimidazolium chloride ; 1.5 - 2 h, 80 °C
2.1 Solvents: 1-Butyl-3-methylimidazolium chloride ; 2 h, rt
2.1 Solvents: 1-Butyl-3-methylimidazolium chloride ; 2 h, rt
Reference
- Preparation of cellulose stearate and cellulose acetate stearate in 1-butyl-3-methylimidazolium chlorideKey Engineering Materials (2013, Key Engineering Materials (2013), 559, 105-110, 7 pp., 105-110, 7 pp.,
Cellulose Raw materials
Cellulose Preparation Products
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Cellulose Related Literature
-
Yuanyu Ma,Minglu Liu,Abbas Jaber J. Mater. Chem. A, 2015,3, 13483-13491
-
Achilleas Tsortos Analyst, 2014,139, 3918-3925
-
Stuart Bogatko,Paul Geerlings,Frank De Proft Phys. Chem. Chem. Phys., 2014,16, 3807-3814
-
Alessandra Beni,Andrea Dei,Mario Rizzitano,Lorenzo Sorace Chem. Commun., 2007, 2160-2162
-
Yunqing Nie,Wei Lin,Yongsheng Zhang,Yi Chen,Renfeng Nie Dalton Trans., 2022,51, 15983-15989
-
8. Incorporation of chlorinated analogues of aliphatic amino acids during cell-free protein synthesis†‡Dannon J. Stigers,Zachary I. Watts,James E. Hennessy,Hye-Kyung Kim,Romeo Martini,Matthew C. Taylor,Kiyoshi Ozawa,Jeffrey W. Keillor,Nicholas E. Dixon,Christopher J. Easton Chem. Commun., 2011,47, 1839-1841
-
Anastasiya Sergievskaya,Anna Fucikova,Jozef Vesely,Jérôme Cornil,David Cornil,Milan Dopita,Stephanos Konstantinidis Nanoscale Adv., 2021,3, 4780-4789
-
Xiaomin Zhang,Yangyang Yuan,Hongchen Guo,Li Xu,Lei Xu Catal. Sci. Technol., 2018,8, 3346-3356
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(CAS:9004-34-6)Microcrystalline cellulose
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